(2-(Methylthio)phenyl)(4-((pyridin-2-ylthio)methyl)piperidin-1-yl)methanone

• IUPAC Name: (2-methylsulfanylphenyl)-[4-(pyridin-2-ylsulfanylmethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C19H22N2OS2/c1-23-17-7-3-2-6-16(17)19(22)21-12-9-15(10-13-21)14-24-18-8-4-5-11-20-18/h2-8,11,15H,9-10,12-14H2,1H3
• InChI Key: USZBUPNROCAKFD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)N2CCC(CC2)CSC3=CC=CC=N3
• Molecular Formula: C19H22N2OS2
• Molecular Weight: 358.5 g/mol

Description

The compound (2-(Methylthio)phenyl)(4-((pyridin-2-ylthio)methyl)piperidin-1-yl)methanone, also known as MPTPMP, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Structural Analysis

Research in the synthesis and structural analysis of complex organic compounds, including those with pyridine and piperidine motifs, is foundational in the development of new materials and drugs. The detailed study of molecular structures using methods like X-ray diffraction and density functional theory (DFT) contributes to understanding the physicochemical properties of these compounds. For instance, Huang et al. (2021) explored the synthesis, crystal structure, and DFT study of specific boric acid ester intermediates, highlighting the importance of structural confirmation through various spectroscopic methods and theoretical calculations (Huang, Yang, Wu, Yang, Chen, Chai, & Zhao, 2021).

Catalysis and Material Science

Compounds with pyridine and piperidine rings are often investigated for their catalytic properties and potential applications in material science. These studies might involve the development of new catalysts for chemical reactions or new materials with unique properties. For example, Kermagoret and Braunstein (2008) discussed the synthesis, structures, and catalytic activities of nickel complexes with phosphino-, phosphinito-, and phosphonitopyridine ligands, indicating the potential for ethylene oligomerization (Kermagoret & Braunstein, 2008).

Theoretical and Computational Chemistry

Theoretical and computational studies provide insights into the electronic structure, reactivity, and potential applications of organic compounds. These studies can predict properties that are crucial for designing materials with specific functions or drugs with targeted therapeutic effects. For instance, Al-Ansari (2016) examined the effects of structure and environment on the spectroscopic properties of certain thieno[2,3-b]pyridine derivatives through experimental and theoretical methods, revealing insights into their electronic properties (Al-Ansari, 2016).